Cas no 1097140-03-8 ((4-Chlorophenyl)(3-methanesulfonylphenyl)methanone)

• Product Name: (4-Chlorophenyl)(3-methanesulfonylphenyl)methanone
• CAS No: 1097140-03-8
• MF: C₁₄H₁₁ClO₃S
• MW: 294.753341913223
• CID: 5733911
• PubChem ID: 43338275
• Update Time: 2025-05-22

(4-Chlorophenyl)(3-methanesulfonylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• Z385417324
• AKOS005925186
• (4-chlorophenyl)(3-methanesulfonylphenyl)methanone
• (4-chlorophenyl)-(3-methylsulfonylphenyl)methanone
• EN300-92120
• CS-0264150
• 1097140-03-8
• Methanone, (4-chlorophenyl)[3-(methylsulfonyl)phenyl]-
• (4-Chlorophenyl)(3-methanesulfonylphenyl)methanone

• Inchi： 1S/C14H11ClO3S/c1-19(17,18)13-4-2-3-11(9-13)14(16)10-5-7-12(15)8-6-10/h2-9H,1H3
• InChI Key： GTOIHMUOXNWJAD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1=CC=CC(=C1)S(C)(=O)=O)=O

Computed Properties

• Exact Mass: 294.0117431g/mol
• Monoisotopic Mass: 294.0117431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Density: 1.332±0.06 g/cm3(Predicted)
• Boiling Point: 506.4±50.0 °C(Predicted)

Additional information on (4-Chlorophenyl)(3-methanesulfonylphenyl)methanone

The Compound CAS No. 1097140-03-8: (4-Chlorophenyl)(3-Methanesulfonylphenyl)Methanone

The compound CAS No. 1097140-03-8, commonly referred to as (4-Chlorophenyl)(3-Methanesulfonylphenyl)Methanone, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and advanced materials science. This compound is characterized by its unique structure, which combines a chlorophenyl group and a methanesulfonylphenyl group connected through a methanone linkage. The combination of these functional groups imparts the compound with distinctive chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of (4-Chlorophenyl)(3-Methanesulfonylphenyl)Methanone in drug discovery, particularly in the development of kinase inhibitors. Researchers have demonstrated that this compound exhibits selective binding to certain protein kinases, which are critical targets in the treatment of various cancers and inflammatory diseases. The methanesulfonyl group plays a pivotal role in enhancing the bioavailability and stability of the compound, while the chlorophenyl group contributes to its ability to interact with specific receptor sites.

In addition to its pharmacological applications, (4-Chlorophenyl)(3-Methanesulfonylphenyl)Methanone has also been explored for its role in materials science. The compound's ability to form stable coordination complexes with transition metals has led to its use in catalytic processes. Recent advancements in green chemistry have further emphasized the importance of this compound as a sustainable alternative to traditional catalysts.

The synthesis of (4-Chlorophenyl)(3-Methanesulfonylphenyl)Methanone involves a multi-step process that combines nucleophilic aromatic substitution and ketone formation techniques. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound meets stringent quality control standards required for pharmaceutical applications.

From an environmental perspective, studies have shown that (4-Chlorophenyl)(3-Methanesulfonylphenyl)Methanone exhibits low toxicity to aquatic organisms under controlled conditions. This finding is particularly important for its potential use in agricultural applications, where environmental safety is a critical consideration.

In conclusion, CAS No. 1097140-03-8, or (4-Chlorophenyl)(3-Methanesulfonylphenyl)Methanone, represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique chemical properties, combined with recent advancements in research and development, position it as a key player in the future of drug discovery and materials science.